Cas no 147425-79-4 (2-Pyrazinecarboxamide,5-acetyl-)

• Product Name: 2-Pyrazinecarboxamide,5-acetyl-
• CAS No: 147425-79-4
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 100764
• PubChem ID: 10241133
• Update Time: 2025-09-22

2-Pyrazinecarboxamide,5-acetyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,5-acetyl-
• 5-ACETYLPYRAZINE-2-CARBOXAMIDE
• Pyrazinecarboxamide, 5-acetyl- (9CI)
• TS-00126
• 147425-79-4
• AKOS006310006
• SCHEMBL5041030

• MDL： MFCD11100140
• Inchi： 1S/C7H7N3O2/c1-4(11)5-2-10-6(3-9-5)7(8)12/h2-3H,1H3,(H2,8,12)
• InChI Key： ALPVAENMJMTCLM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NC(C(N)=O)=CN=1

Computed Properties

• Exact Mass: 165.05391
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• PSA: 85.94
• LogP: 0.47840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives